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Compound of Interest

Compound Name: 4-Hydroxymenthol

CAS No.: 140924-72-7

Cat. No.: B139006

Get Quote

Executive Summary
4-Hydroxymenthol is a terpene derivative and secondary alcohol commonly used in metabolic

research and fragrance synthesis. While not classified as an acutely toxic P-listed or U-listed

substance under US EPA RCRA regulations, it poses specific risks regarding aquatic toxicity

and skin/eye irritation.

Critical Directive: Under no circumstances should 4-Hydroxymenthol be disposed of via

sanitary sewer systems. Its lipophilic nature and potential for aquatic bioaccumulation mandate

disposal via high-temperature incineration through a licensed hazardous waste contractor.

Part 1: Chemical Intelligence & Hazard Identification
To manage waste effectively, one must understand the substrate. 4-Hydroxymenthol behaves

as a typical organic alcohol but carries the specific environmental burdens of the terpene class.
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Parameter Specification Operational Implication

CAS Number 2226-69-9
Unique identifier for waste

manifests.

Physical State
Solid (crystalline) or Viscous

Liquid

Dictates container type (wide-

mouth jar vs. carboy).

GHS Classification Irritant (GHS07)
Requires nitrile gloves and

safety goggles.

Hazard Statements
H315 (Skin), H319 (Eye),

H402/H412 (Aquatic)

Zero-drain policy due to

environmental impact.

Flash Point >93°C (Estimated)

Combustible. Classify as "Non-

RCRA Regulated" unless in

flammable solvent.

Incompatibilities
Strong Oxidizers, Acid

Chlorides

Segregation Critical: Do not

mix with Chromic Acid or

Permanganates.

Scientific Insight: The hydroxyl group at the C4 position increases polarity compared to menthol,

but the molecule retains significant lipophilicity. This means it will partition into organic solvents

readily but can form emulsions in aqueous waste, complicating separation.

Part 2: The Self-Validating Segregation System
A "self-validating" protocol prevents errors by integrating checks into the workflow. For 4-
Hydroxymenthol, the primary risk is incompatible mixing in the waste stream.
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Oxidizer Check: Terpenes and their alcohols can react exothermically with strong oxidizing

agents (e.g., Nitric Acid, Peroxides).

Validation Step: Before adding 4-Hydroxymenthol waste to a carboy, check the carboy

log. If "Oxidizer" is checked, STOP. Use a separate "Organic Alcohol" stream.

Halogen Check: While 4-Hydroxymenthol is non-halogenated, it is often used with

Dichloromethane (DCM) or Chloroform during extraction.

Validation Step: Does the solution contain >1% Halogens?

Yes: Dispose in "Halogenated Waste" carboy.

No: Dispose in "Non-Halogenated Organic" carboy.

Part 3: Disposal Workflow Visualization
The following diagram illustrates the decision matrix for disposing of 4-Hydroxymenthol based

on its physical state and mixture components.
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Start: 4-Hydroxymenthol Waste

Determine Physical State

Solid / Pure Substance Liquid / Solution

Container: Wide-Mouth HDPE Jar

Label: 'Non-RCRA Regulated
Organic Solid (Irritant)'

Update Waste Log &
Request Pickup

Check Solvent Type

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., Ethanol, Methanol)

Container: Halo-Waste Carboy
(Double-Walled)

Container: Flammable Waste Carboy
(Groundable)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4-Hydroxymenthol waste streams to ensure

regulatory compliance and safety.

Part 4: Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance or
Contaminated Debris)
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Applicability: Expired stock, contaminated gloves, paper towels, or weighing boats.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear

glass jar with a chemically resistant lid.

Transfer: Transfer the solid material using a spark-proof spatula. Avoid generating dust

(respiratory irritant).[1]

Labeling:

Affix a Hazardous Waste Label.[2][3]

Chemical Name: "4-Hydroxymenthol, Solid."

Hazard Checkbox: "Irritant" and "Toxic (Aquatic)."

Sealing: Ensure the lid is screwed on tightly. Do not leave open in the fume hood.

Scenario B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, or HPLC waste.

Compatibility Verification:

Self-Validation: Dip a pH strip into the waste solution. If pH < 2 or > 12, neutralize to pH 5–

9 before combining with general organic waste, or use a dedicated "Acid/Base Organic"

stream.

Solvent Segregation:

If dissolved in Methanol/Ethanol/Acetone: Pour into the Non-Halogenated solvent carboy

(Red Can/Safety Can).

If dissolved in DCM/Chloroform: Pour into the Halogenated solvent carboy.

Bonding & Grounding:

If pouring >1 Liter into a metal safety can, attach the grounding strap to the receiving

container to prevent static discharge, as the carrier solvent is likely flammable.
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Log Entry: Immediately record the volume and constituent ("4-Hydroxymenthol") on the

carboy's accumulation log. This is a legal requirement under RCRA [1].

Part 5: Spill Management & Emergency Response
Despite best practices, spills occur. The response depends on the scale.

Minor Spill (< 100 mL/g)
Isolate: Alert nearby personnel.

PPE: Wear nitrile gloves, lab coat, and safety goggles.

Contain:

Solids: Cover with wet paper towels to prevent dust, then sweep into a dustpan.

Liquids: Cover with an inert absorbent (vermiculite or clay-based absorbent). Do not use

paper towels alone for flammable solvent mixtures.

Clean: Wipe the area with soap and water.[1]

Disposal: Place all cleanup materials into a sealable bag and treat as Solid Hazardous

Waste (Scenario A).

Major Spill (> 100 mL/g or High Threat)
Evacuate: If the carrier solvent is highly volatile or toxic, evacuate the lab.

Ventilate: If safe, maximize fume hood sash height (if spill is inside) or open windows.

Contact: Call EHS (Environmental Health & Safety) immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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